Cas no 6971-77-3 (Benzene,2-chloro-4-(1,1-dimethylethyl)-1,3,5-trinitro-)

Benzene,2-chloro-4-(1,1-dimethylethyl)-1,3,5-trinitro- structure
6971-77-3 structure
Product Name:Benzene,2-chloro-4-(1,1-dimethylethyl)-1,3,5-trinitro-
CAS No:6971-77-3
MF:C10H10ClN3O6
MW:303.655901432037
CID:529289
PubChem ID:249162
Update Time:2025-04-19

Benzene,2-chloro-4-(1,1-dimethylethyl)-1,3,5-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-chloro-4-(1,1-dimethylethyl)-1,3,5-trinitro-
    • 2-tert-butyl-4-chloro-1,3,5-trinitrobenzene
    • 1-Chlor-3-t-butyl-2,4,6-trinitrobenzol
    • DTXSID50290171
    • NSC67185
    • NSC-67185
    • 6971-77-3
    • NCIOpen2_008585
    • Inchi: 1S/C10H10ClN3O6/c1-10(2,3)7-5(12(15)16)4-6(13(17)18)8(11)9(7)14(19)20/h4H,1-3H3
    • InChI Key: MPUMCCYZSQBTQW-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C(=C1[N+](=O)[O-])C(C)(C)C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 303.02600
  • Monoisotopic Mass: 303.025813
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 138
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.491
  • Boiling Point: 386.5°Cat760mmHg
  • Flash Point: 187.5°C
  • Refractive Index: 1.594
  • PSA: 137.46000
  • LogP: 4.93170
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